Cas no 2228062-95-9 (tert-butyl (1S,4R)-5-(1-bromopropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(1-bromopropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228062-95-9
• MF: C₁₃H₂₂BrNO₂
• MW: 304.223283290863
• CID: 5875967
• PubChem ID: 165789360
• Update Time: 2025-06-07

tert-butyl (1S,4R)-5-(1-bromopropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(1-bromopropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• EN300-1884443
• 2228062-95-9
• tert-butyl (1S,4R)-5-(1-bromopropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C13H22BrNO2/c1-8(6-14)11-9-5-10(11)15(7-9)12(16)17-13(2,3)4/h8-11H,5-7H2,1-4H3/t8?,9-,10-,11?/m0/s1
• InChI Key： GAJHMFGKTOSNNE-SEQHWMEXSA-N
• SMILES： BrCC(C)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.08339g/mol
• Monoisotopic Mass: 303.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl (1S,4R)-5-(1-bromopropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate

Research Brief on tert-butyl (1S,4R)-5-(1-bromopropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228062-95-9)

In recent years, the compound tert-butyl (1S,4R)-5-(1-bromopropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228062-95-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique azabicyclo[2.1.1]hexane scaffold, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its brominated side chain and tert-butyl carbamate group make it particularly valuable for further functionalization, enabling the development of novel therapeutic agents.

Recent studies have focused on the synthetic utility of this compound in the construction of constrained peptidomimetics and small-molecule modulators of protein-protein interactions. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of selective kinase inhibitors, where the rigid bicyclic core was shown to improve binding affinity and metabolic stability. The bromopropane moiety (1-bromopropan-2-yl group) proved crucial for subsequent cross-coupling reactions, allowing efficient diversification of the molecular scaffold.

From a pharmacological perspective, researchers have explored the potential of derivatives based on this scaffold in targeting neurological disorders. The compound's ability to cross the blood-brain barrier, attributed to its optimal lipophilicity (LogP ~2.8) and molecular weight (MW: 304.23 g/mol), makes it particularly interesting for CNS drug development. Current investigations are examining its use as a precursor for sigma receptor ligands, with preliminary results showing promising affinity (Ki < 100 nM for σ1 receptors in recent in vitro assays).

The stereochemistry of the compound, specifically the (1S,4R) configuration, has been shown to significantly influence biological activity. X-ray crystallographic studies of protein-ligand complexes containing this scaffold reveal that the spatial arrangement of the azabicyclo[2.1.1]hexane system creates optimal vectorial relationships for target engagement. This has led to several patent applications in 2023-2024 covering novel synthetic routes and therapeutic applications of this chiral building block.

From a synthetic chemistry standpoint, recent advances have improved the scalability of producing this intermediate. A 2024 Organic Process Research & Development paper detailed a continuous-flow manufacturing approach that achieves >90% yield with excellent enantiomeric excess (ee > 99%). This development addresses previous challenges in large-scale production, particularly concerning the stereoselective formation of the azabicyclo[2.1.1]hexane ring system.

Looking forward, the scientific community anticipates expanded applications of this scaffold in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its balanced physicochemical properties and synthetic versatility position it as a valuable tool for addressing challenging drug targets. Ongoing research is exploring its incorporation into bifunctional molecules targeting protein degradation pathways, with preliminary data suggesting advantages over more conventional building blocks in terms of proteasome recruitment efficiency.